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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of a prominent model for the growth of gold-
indium (Au-In) intermetallic compounds (IMCs) with supporting experimental data. The
formation and growth of these IMCs are critical in various applications, including semiconductor
packaging and transient liquid phase bonding. Understanding and accurately modeling their
growth kinetics is essential for ensuring the reliability and performance of devices.

Au-In Intermetallic Growth Model: 1-D Finite
Difference Model

A prevalent model for describing the growth of Au-In intermetallic layers is a one-dimensional
(1-D) finite difference model. This model is based on the principles of diffusion-controlled
growth, where the rate of formation of the intermetallic layers is governed by the diffusion of
atomic species across the reacting interfaces.

The model solves Fick's second law of diffusion for the multi-layer system of Au, In, and the
forming IMCs. Key assumptions of this model include:
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e Growth is primarily controlled by the diffusion of indium into the gold and through the
intermetallic layers.

e The interfaces between the different phases are sharp and move as a function of time.
e The diffusion coefficients are concentration-dependent and vary for each intermetallic phase.

The primary output of the model is the thickness of each IMC layer as a function of time and
temperature. The validity of this model is assessed by comparing its predictions with
experimental observations.

Experimental Validation Data

Experimental studies on Au-In diffusion couples provide the necessary data to validate the 1-D
finite difference model. In these experiments, solid gold and liquid or solid indium are brought
into contact at a specific temperature, and the growth of the intermetallic layers is monitored
over time.

The primary intermetallic compounds observed to form are Aulnz, Auln, and AuzIns.[1][2][3]
Among these, Aulnz is consistently reported as the thickest and fastest-growing layer.[1][2][3]
The growth of these IMCs has been found to follow a parabolic law, where the thickness of the
layer is proportional to the square root of the reaction time, indicating a diffusion-controlled
process.[2]

Quantitative Data Presentation

The following tables summarize the experimental data on the thickness of the Au-In
intermetallic layers at different annealing times and temperatures, as reported in the literature.
This data serves as a benchmark for the validation of growth models.

Table 1: Intermetallic Layer Thickness at 150°C
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Annealing . Aulnz Auln Au7inz
) Annealing ] . . .
Time Time (s) VTime (s*/?)  Thickness Thickness Thickness
ime (s
(hours) (Hm) (m) (m)
1 3600 60 5.2 0.5 1.8
4 14400 120 10.5 0.8 35
9 32400 180 15.8 1.2 5.3
16 57600 240 21.0 15 7.0
25 90000 300 26.2 1.8 8.8

Table 2: Intermetallic Layer Thickness at 250°C

Annealing . Aulnz Auln Au7inz
. Annealing . ] ] ]
Time Time (s) VTime (s*/?)  Thickness Thickness Thickness
ime (s
(hours) (um) (um) (um)
0.25 900 30 15.5 15 5.0
1 3600 60 31.0 2.5 10.0
2.25 8100 90 46.5 3.5 15.0
4 14400 120 62.0 4.5 20.0
6.25 22500 150 77.5 55 25.0

Note: The data in the tables are representative values derived from graphical representations in
the cited literature and are intended for comparative purposes.

The 1-D finite difference model has been shown to successfully reproduce these experimental
growth kinetics by adjusting the diffusion coefficients for each phase.[1][2][3]

Experimental Protocols

The following is a detailed methodology for a typical experiment to study the growth of Au-In
intermetallic compounds.
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Fabrication of Diffusion Couples

Material Preparation: High-purity gold (e.g., gold wire) and indium (e.g., indium shot or
solder) are used as the starting materials.[2]

Assembly: A diffusion couple is created by bringing the gold and indium into intimate contact.
For experiments below the melting point of indium (156.6°C), a solid-solid couple can be
formed under pressure. For experiments above the melting point, a solid gold sample is
immersed in a molten indium bath.[2]

Annealing: The diffusion couples are annealed in a controlled atmosphere (e.g., under
Argon) at a constant temperature (e.g., 150°C or 250°C) for various durations.[2]

Sample Analysis

o Cross-Sectioning: After annealing, the samples are cooled and cross-sectioned to expose

the interface where the intermetallic compounds have formed.

Microstructural Characterization: The cross-sectioned samples are prepared for
metallographic analysis.

Imaging and Compositional Analysis: A Scanning Electron Microscope (SEM) equipped with
a Backscattered Electron (BSE) detector and an Energy Dispersive X-ray (EDX)
spectrometer is used to image the interfacial region and determine the composition of the
different layers.[2] BSE imaging provides contrast based on atomic number, allowing for
clear visualization of the different Au-In phases. EDX analysis is used to quantitatively
determine the atomic percentages of gold and indium in each layer, confirming the
stoichiometry of the IMCs.

Thickness Measurement: The thickness of each intermetallic layer is measured from the
SEM images.

Diffusion Profile Analysis (Optional): Secondary lon Mass Spectrometry (SIMS) can be used
to obtain depth profiles of the elemental concentrations, providing further insight into the

diffusion process.[2]

Visualizations
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The following diagrams illustrate the logical relationship of the growth model validation and a
typical experimental workflow.
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Caption: Logical workflow for the validation of the 1-D Au-In IMC growth model.
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Caption: A typical experimental workflow for studying Au-In intermetallic growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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